Cas no 2229526-06-9 (tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate
• CAS No: 2229526-06-9
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5960330
• PubChem ID: 165780283
• Update Time: 2025-06-09

tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate
• EN300-1873661
• tert-butyl N-{4-hydroxy-3-[(4-methylpiperidin-4-yl)oxy]phenyl}carbamate
• 2229526-06-9

• Inchi： 1S/C17H26N2O4/c1-16(2,3)23-15(21)19-12-5-6-13(20)14(11-12)22-17(4)7-9-18-10-8-17/h5-6,11,18,20H,7-10H2,1-4H3,(H,19,21)
• InChI Key： PDKMZKAABFDVFI-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)C1(C)CCNCC1

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate

tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate (CAS No. 2229526-06-9): A Comprehensive Overview

tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate (CAS No. 2229526-06-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Properties

The chemical structure of tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate is composed of a tert-butyl carbamate group attached to a phenol derivative with a 4-methylpiperidine moiety. The presence of the hydroxyl group and the piperidine ring imparts unique chemical and biological properties to this compound. The tert-butyl carbamate group enhances the stability and solubility of the molecule, making it suitable for various pharmaceutical formulations.

The molecular formula of this compound is C₁₈H₃₀N₂O₄, with a molecular weight of approximately 338.43 g/mol. The compound exhibits good thermal stability and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it an attractive candidate for further research and development in drug discovery.

Synthesis Methods

The synthesis of tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenol with tert-butyl chloroformate in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds under mild conditions, yielding high yields of the desired product.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve product purity. This method leverages the high energy efficiency of microwave irradiation to facilitate the formation of the carbamate bond, making it a more environmentally friendly and cost-effective option.

Biological Activities

tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate has demonstrated a range of biological activities that contribute to its potential therapeutic applications. One of the most notable activities is its ability to modulate neurotransmitter systems in the brain, particularly serotonin and dopamine pathways. Studies have shown that this compound can act as a selective serotonin reuptake inhibitor (SSRI), making it a promising candidate for the treatment of depression and anxiety disorders.

In addition to its effects on neurotransmitters, tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate has also been investigated for its anti-inflammatory properties. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis.

Cancer Research

The anticancer potential of tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate has been a focus of recent studies. Preclinical data have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism by which it exerts these effects is believed to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are known to be dysregulated in many types of cancer.

Furthermore, studies have explored the combination therapy potential of this compound with existing chemotherapeutic agents. Results have indicated that co-administration with drugs such as cisplatin or doxorubicin can enhance antitumor efficacy while reducing toxicity, highlighting its potential as an adjuvant therapy in cancer treatment.

Clinical Trials and Future Prospects

The promising preclinical findings have paved the way for clinical trials to evaluate the safety and efficacy of tert-butyl N-{4-hydroxy-3-(4-methylpiperidin-4-yl)oxyphenyl}carbamate. Early-phase clinical trials are currently underway to assess its pharmacokinetic properties, dose-response relationships, and adverse effects in human subjects. Preliminary results have been encouraging, with no major safety concerns reported thus far.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its formulation for improved bioavailability and therapeutic index. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, which could facilitate personalized medicine approaches.

Conclusion

tert-butyl N-{4-hydroxy-3-(4-methylpipridin-4-yloxypheny)}carbamate (CAS No. 2229526-06-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more clinical data become available, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of neurological disorders, inflammatory diseases, and cancer.